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Compound of Interest

Compound Name:
2-Cyclohexyl-3-phenylpropanoic

acid

Cat. No.: B1657360 Get Quote

For researchers and scientists in the fast-paced world of drug development, the safe handling

and disposal of chemical compounds are paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of 2-Cyclohexyl-3-phenylpropanoic
acid, ensuring the protection of both laboratory personnel and the environment.

In the absence of a specific Safety Data Sheet (SDS) for 2-Cyclohexyl-3-phenylpropanoic
acid, this guidance is based on its known hazards and general laboratory chemical waste

procedures. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific protocols.

Based on available data, 2-Cyclohexyl-3-phenylpropanoic acid presents several hazards

that must be carefully managed during disposal. It is known to cause skin and serious eye

irritation, may cause respiratory irritation, and may be harmful if swallowed[1]. Therefore, direct

disposal into sanitary sewer systems or regular trash is not appropriate. The recommended

procedure involves treating it as a hazardous chemical waste to be collected by a licensed

disposal facility.

Quantitative Data Summary
For quick reference, the following table summarizes the key identifiers and hazard information

for 2-Cyclohexyl-3-phenylpropanoic acid.
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Property Value Reference

Chemical Name
2-Cyclohexyl-3-

phenylpropanoic acid
[1]

Molecular Formula C15H20O2 [1]

Molecular Weight 232.32 g/mol [1]

CAS Number 5638-33-5 [1]

GHS Hazard Statements

H303: May be harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

GHS Pictogram Irritant [1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe collection and disposal of 2-Cyclohexyl-
3-phenylpropanoic acid waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling the chemical waste, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

2. Waste Segregation and Collection:

Do not mix 2-Cyclohexyl-3-phenylpropanoic acid waste with other waste streams,

especially incompatible materials like strong oxidizing agents or bases[2].
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Collect the waste in a designated, properly labeled, and compatible container. A high-density

polyethylene (HDPE) container with a secure screw cap is recommended[2][3].

The container should be clearly labeled as "Hazardous Waste" and include the full chemical

name: "2-Cyclohexyl-3-phenylpropanoic acid".

3. Container Management:

Keep the waste container closed at all times, except when adding waste[2][3].

Do not overfill the container; leave at least 10% headspace to allow for expansion[2].

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory[2][3]. This area should be at or near the point of waste generation and away from

drains and sources of ignition.

4. Disposal Request and Pickup:

Once the container is full or if waste has been accumulated for a year, arrange for disposal

through your institution's EHS department or a licensed hazardous waste contractor[2][3].

Follow your institution's specific procedures for requesting a waste pickup.

5. Spill and Emergency Procedures:

In the event of a spill, immediately alert others in the area.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)

and collect it into a sealed container for disposal as hazardous waste.

For larger spills, or if you are not comfortable with the cleanup, evacuate the area and

contact your institution's EHS department.

Ensure adequate ventilation during cleanup.

6. Decontamination:
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Thoroughly decontaminate any surfaces or equipment that came into contact with the

chemical using soap and water.

Contaminated materials, such as paper towels used for cleanup, must also be disposed of

as hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Cyclohexyl-3-phenylpropanoic acid.
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Caption: Disposal workflow for 2-Cyclohexyl-3-phenylpropanoic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1657360#2-cyclohexyl-3-
phenylpropanoic-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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